MDL 201,404YA
MDL 201,404YA
Brand Name:
Vulcanchem
CAS No.:
150493-09-7
VCID:
VC0128501
InChI:
InChI=1S/C36H42O12S2/c1-33(2,29(37)38)21-49(43,44)27-17-13-25(14-18-27)47-31(41)35(5,6)23-9-11-24(12-10-23)36(7,8)32(42)48-26-15-19-28(20-16-26)50(45,46)22-34(3,4)30(39)40/h9-20H,21-22H2,1-8H3,(H,37,38)(H,39,40)
SMILES:
CC(C)(CS(=O)(=O)C1=CC=C(C=C1)OC(=O)C(C)(C)C2=CC=C(C=C2)C(C)(C)C(=O)OC3=CC=C(C=C3)S(=O)(=O)CC(C)(C)C(=O)O)C(=O)O
Molecular Formula:
C36H42O12S2
Molecular Weight:
730.8 g/mol
MDL 201,404YA
CAS No.: 150493-09-7
Main Products
VCID: VC0128501
Molecular Formula: C36H42O12S2
Molecular Weight: 730.8 g/mol
| CAS No. | 150493-09-7 |
|---|---|
| Product Name | MDL 201,404YA |
| Molecular Formula | C36H42O12S2 |
| Molecular Weight | 730.8 g/mol |
| IUPAC Name | 3-[4-[2-[4-[1-[4-(2-carboxy-2-methylpropyl)sulfonylphenoxy]-2-methyl-1-oxopropan-2-yl]phenyl]-2-methylpropanoyl]oxyphenyl]sulfonyl-2,2-dimethylpropanoic acid |
| Standard InChI | InChI=1S/C36H42O12S2/c1-33(2,29(37)38)21-49(43,44)27-17-13-25(14-18-27)47-31(41)35(5,6)23-9-11-24(12-10-23)36(7,8)32(42)48-26-15-19-28(20-16-26)50(45,46)22-34(3,4)30(39)40/h9-20H,21-22H2,1-8H3,(H,37,38)(H,39,40) |
| Standard InChIKey | HVXFLNJFYRWDQU-UHFFFAOYSA-N |
| SMILES | CC(C)(CS(=O)(=O)C1=CC=C(C=C1)OC(=O)C(C)(C)C2=CC=C(C=C2)C(C)(C)C(=O)OC3=CC=C(C=C3)S(=O)(=O)CC(C)(C)C(=O)O)C(=O)O |
| Canonical SMILES | CC(C)(CS(=O)(=O)C1=CC=C(C=C1)OC(=O)C(C)(C)C2=CC=C(C=C2)C(C)(C)C(=O)OC3=CC=C(C=C3)S(=O)(=O)CC(C)(C)C(=O)O)C(=O)O |
| Synonyms | is(4-(2'-(carboxy-2'-methylpropylsulfonyl)phenyl)2,2'-(1,4-phenylene))diisobutyrate CE 1037 CE-1037 MDL 201,404YA MDL 201404YA MDL-201,404YA MDL-201404YA |
| PubChem Compound | 9875205 |
| Last Modified | Nov 11 2021 |
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